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Compound of Interest

Compound Name: tert-Butyl 2-oxopentanoate
CAS No.: 88945-69-1
Cat. No.: B8707937
Get Quote
. J

Executive Summary & Immediate Classification

Current Status:tert-Butyl 2-oxopentanoate (CAS: 88945-69-1) is a combustible organic ester.
Disposal Class:Non-Halogenated Organic Solvent Waste. Critical Directive: Under no
circumstances should this compound be discharged into municipal sewage systems or sinks.
Its lipophilic nature and stability prevent effective degradation in standard water treatment
facilities, posing a risk of environmental bioaccumulation.

Chemical Profile & Hazard Assessment

To ensure safe handling, the disposal officer must understand the physicochemical properties
that dictate waste stream compatibility.
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Property

Specification

Operational Implication

CAS Number

88945-69-1

Use for waste manifest

labeling.

Chemical Structure

Alpha-keto ester

Prone to hydrolysis in strong
acid/base; segregate from

corrosives.

Flash Point

~80-90°C (Predicted)

Classified as Combustible
(Class llIA). Keep away from
oxidizers.[1][2]

Solubility

Low in water; High in organics

Must be dissolved in
compatible solvents (e.g.,
Acetone, EtOH) for rinsing.

Stability

Acid-labile (tert-butyl group)

Avoid mixing with strong
mineral acids in waste
containers to prevent

isobutylene gas evolution.

Senior Scientist Insight: Do not confuse this compound with organic peroxides often containing

"tert-butyl" in the name (e.q., tert-butyl hydroperoxide). tert-Butyl 2-oxopentanoate is an ester

and does not possess the shock-sensitivity of peroxides, but it remains a flammability hazard.

Waste Segregation Protocol

Proper segregation is the primary defense against laboratory accidents. Use the following logic

to determine the correct waste stream.
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Start: tert-Butyl 2-oxopentanoate Waste

Is the waste solid?
(Absorbed spill or contaminated PPE)

No Yes

Is the waste liquid? Solid Hazardous Waste Bin

l

Mixed with Halogenated Solvents?
(DCM, Chloroform)

(Incineration)

Yes 0 (Pure or mixed with Acetone/EtOH)

Halogenated Organic Waste Non-Halogenated Organic Waste

(Red Can) (Clear/White Can)

Click to download full resolution via product page

Figure 1: Decision logic for segregating tert-butyl 2-oxopentanoate waste streams.

Disposal Workflows
Scenario A: Bulk Liquid Disposal (Expired or Unused
Stock)

Objective: Transfer pure chemical to waste stream without generating secondary hazards.
o PPE Verification: Don nitrile gloves, safety glasses, and a flame-resistant lab coat.

+ Container Selection: Select a High-Density Polyethylene (HDPE) or glass waste container
labeled "Non-Halogenated Organic Waste."
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o Compatibility Check: Ensure the waste container does not contain concentrated nitric acid or
strong oxidizers.

o Transfer: Pour the liquid slowly into the waste container using a funnel to prevent splashing.

e Rinsing: Rinse the original bottle twice with a minimal volume of acetone or ethanol. Add
these rinses to the same waste container.

o Labeling: Deface the original bottle label. Mark the waste tag with "tert-Butyl 2-
oxopentanoate” and "Esters."

Scenario B: Trace Residue & Vial Cleanup

Obijective: Clean glassware/vials for reuse or glass disposal.
e Solvent Wash: Dissolve residual oil in the vial with 1-2 mL of acetone.
o Transfer: Decant the acetone wash into the "Non-Halogenated Organic Waste" container.

o Evaporation (Optional for <0.1 mL): If the residue is microscopic, the open vial may be
placed in the back of a fume hood to allow trace solvent to evaporate before placing the
glass in the broken glass bin. Note: This is only for trace residues, not bulk liquid.

Scenario C: Spill Response (Emergency Procedure)

Objective: Contain and neutralize a benchtop spill (>5 mL).
e Secure Area: Extinguish all nearby ignition sources (Bunsen burners, hot plates).

o Containment: Encircle the spill with an inert absorbent material (vermiculite, dry sand, or
commercial spill pads).[3] Do not use paper towels alone for large spills, as this increases
surface area for flammability.

o Absorption: Allow the material to absorb the liquid completely.

o Collection: Scoop the contaminated absorbent into a wide-mouth jar or heavy-duty
hazardous waste bag.
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» Disposal: Label as "Solid Debris Contaminated with Flammable Ester" and dispose of via the
solid hazardous waste stream.

Scientific Rationale & Mechanism

The disposal protocols above are grounded in the chemical stability of the tert-butyl ester
moiety.

o Hydrolysis Risk: Under acidic conditions (pH < 3), the tert-butyl group cleaves to form
isobutylene (gas) and 2-oxopentanoic acid. If this occurs inside a sealed waste bottle,
pressure can build up, leading to a rupture.[4]

o Self-Validating Step: Always leave 10% headspace in waste containers to accommodate
potential off-gassing.

« Incineration: The ultimate fate of this waste stream is high-temperature incineration. The
compound consists solely of Carbon, Hydrogen, and Oxygen, allowing it to burn cleanly to
CO:z2 and Hz20 without generating toxic ash or heavy metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. hscprep.com.au [hscprep.com.au]
e 2. arkema.com [arkema.com]
o 3. files.dep.state.pa.us [files.dep.state.pa.us]

e 4. saunitedinitiatorsprod.blob.core.windows.net
[saunitedinitiatorsprod.blob.core.windows.net]

o To cite this document: BenchChem. [Proper Disposal Procedures: tert-Butyl 2-
oxopentanoate[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8707937/docs#proper-disposal-procedures-tert-butyl-
2-oxopentanoate-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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